Cas no 2648938-05-8 ((2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid)

• Product Name: (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid
• CAS No: 2648938-05-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6056960
• PubChem ID: 165552203
• Update Time: 2025-06-14

(2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid
• (2R)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)propanoic acid
• EN300-1487401
• 2648938-05-8

• Inchi： 1S/C25H28N2O5/c1-15(24(29)30)27-23(28)17-12-6-7-16(17)13-26-25(31)32-14-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,15-17,22H,6-7,12-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,16?,17?/m1/s1
• InChI Key： OYIHZUHWMVKYIN-KLAILNCOSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid

Comprehensive Analysis of (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid (CAS No. 2648938-05-8)

The compound (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid (CAS No. 2648938-05-8) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopentyl backbone, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and biomaterial development.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biologics. The compound’s chiral purity and compatibility with automated synthesizers align with the growing trend of high-throughput screening (HTS) in drug development. Its CAS No. 2648938-05-8 is often queried in databases like PubChem and SciFinder, reflecting its relevance in structure-activity relationship (SAR) studies.

The Fmoc group in this compound is particularly noteworthy, as it offers orthogonal protection during peptide elongation, a feature highly sought after in multi-step organic synthesis. This attribute is frequently discussed in forums and publications focusing on peptide coupling reagents and green chemistry alternatives. Additionally, the cyclopentyl ring introduces conformational constraints, making it a candidate for designing bioactive peptides with enhanced stability.

From an SEO perspective, keywords like “Fmoc-amino acid derivatives”, “peptide synthesis reagents”, and “CAS 2648938-05-8 applications” are highly searched in the context of proteomics and bioconjugation. The compound’s role in antibody-drug conjugates (ADCs) and targeted drug delivery systems further elevates its importance in modern therapeutics. Its propanoic acid moiety also enables facile conjugation with nanoparticles and biopolymers, a hot topic in nanomedicine research.

Quality control of (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid is critical, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for verification. Suppliers often highlight its ≥95% purity to meet the stringent requirements of GMP-compliant laboratories. This aligns with the increasing consumer focus on reproducibility and data integrity in scientific research.

In summary, CAS No. 2648938-05-8 represents a versatile building block in peptide chemistry, bridging gaps between academic research and industrial applications. Its integration into combinatorial libraries and therapeutic peptide design ensures its continued prominence in the evolving landscape of biopharmaceuticals.